4-(2-chloro-4-fluorobenzyl)-2-(3,4-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[(2-chloro-4-fluorophenyl)methyl]-2-(3,4-dimethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H18ClFN2O3S/c1-14-7-10-18(11-15(14)2)26-22(27)25(13-16-8-9-17(24)12-19(16)23)20-5-3-4-6-21(20)30(26,28)29/h3-12H,13H2,1-2H3
• InChI Key: WSYVKBHROPTRON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=C(C=C(C=C4)F)Cl)C
• Molecular Formula: C22H18ClFN2O3S
• Molecular Weight: 444.9 g/mol

Description

4-(2-chloro-4-fluorobenzyl)-2-(3,4-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H18ClFN2O3S and its molecular weight is 444.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure analysis of related compounds, such as 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole, have been detailed, providing insights into the molecular structures and interactions within similar chemical frameworks (Banu et al., 2014).

Pharmaceutical Applications

• Compounds with 1,2,4-benzothiadiazine 1,1-dioxide structures have been explored for their potential in cognitive enhancement, particularly in modulating AMPA receptors. This includes the synthesis and evaluation of various derivatives for their effects on cognitive functions (Francotte et al., 2010).

Photodynamic Therapy and Photophysical Properties

• The photophysical and photochemical properties of certain derivatives, such as zinc phthalocyanines substituted with benzenesulfonamide groups, have been studied. These properties make them suitable as photosensitizers in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Organic Photovoltaics

• The manipulation of side chains in benzo[1,2-b:4,5-b']dithiophene polymers for organic photovoltaic applications has been investigated. This includes the study of fluorinated benzo[c][1,2,5]thiadiazole derivatives, highlighting their impact on the optoelectronic properties of polymers (Xu et al., 2016).